BE“GHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide: Phendioxan (CAS
Number 130905-04-3)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Phendioxan

Cat. No.: B1680296

For Researchers, Scientists, and Drug Development Professionals

Abstract

Phendioxan, with CAS Number 130905-04-3, is a potent and selective al-adrenergic receptor
antagonist. Belonging to the 1,4-benzodioxan class of compounds, it has been a valuable
pharmacological tool for investigating the role of al-adrenergic receptor subtypes in various
physiological and pathological processes. This technical guide provides a comprehensive
overview of Phendioxan, including its chemical properties, synthesis, mechanism of action,
and detailed experimental protocols for its biological evaluation. All quantitative data are
presented in structured tables, and key pathways and workflows are visualized using diagrams.

Chemical and Physical Properties

Phendioxan, chemically known as (2R)-2,3-Dihydro-3[3-[[2-(2,6-
dimethoxyphenoxy)ethylamino]methyl]-2a-phenyl-1,4-benzodioxin, possesses the following
properties:
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Property Value Reference

Molecular Formula C25H27NO5 [1]

Molecular Weight 421.49 g/mol [1]

Boiling Point (Predicted) 559.0 £ 50.0 °C [1]

Density (Predicted) 1.164 + 0.06 g/cm3 [1]

pKa (Predicted) 7.61+£0.20 [1]
Synthesis

While a specific, detailed, step-by-step synthesis protocol for Phendioxan is not readily
available in the public domain, the general synthesis of 2,3-dihydro-1,4-benzodioxin derivatives
involves the reaction of a catechol with an appropriate dihaloethane or a related synthon. The
synthesis of Phendioxan would likely follow a multi-step pathway involving the formation of the
chiral 2,3-disubstituted 1,4-benzodioxane core, followed by the introduction of the aminomethyl
side chain and subsequent N-alkylation with the 2-(2,6-dimethoxyphenoxy)ethyl moiety.

A general synthetic workflow for related 1,4-benzodioxan derivatives is depicted below.
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General Synthetic Workflow for 1,4-Benzodioxan Derivatives
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Caption: General synthesis approach for 1,4-benzodioxan analogs.

Mechanism of Action: al-Adrenergic Receptor
Antagonism

Phendioxan exerts its pharmacological effects by acting as an antagonist at al-adrenergic
receptors. These receptors are G-protein coupled receptors (GPCRS) that are crucial in the
sympathetic nervous system.

The al-Adrenergic Receptor Signaling Pathway

The activation of al-adrenergic receptors by endogenous catecholamines like norepinephrine
and epinephrine initiates a well-defined signaling cascade. Phendioxan competitively binds to
these receptors, thereby inhibiting this signaling pathway.
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Radioligand Binding Assay Workflow

Membrane Preparation
(from cells/tissues expressing
al-adrenergic receptors)

y

Incubation
(Membranes + [*H]Prazosin +
Phendioxan at various concentrations)

l

Rapid Filtration
(to separate bound and free radioligand)

l

Scintillation Counting
(to quantify bound radioactivity)

l

Data Analysis
(ICso0 determination and
Ki calculation using Cheng-Prusoff equation)
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Isolated Tissue Functional Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Phendioxan (CAS Number
130905-04-3)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680296#phendioxan-cas-number-130905-04-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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